Cas no 13078-86-9 (1-(4-nitrophenyl)propan-2-amine hydrochloride (1:1))

• Product Name: 1-(4-nitrophenyl)propan-2-amine hydrochloride (1:1)
• CAS No: 13078-86-9
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 1226714
• PubChem ID: 202669
• Update Time: 2025-04-20

1-(4-nitrophenyl)propan-2-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)propan-2-amine hydrochloride (1:1)
• 1-(4-nitrophenyl)propan-2-amine,hydrochloride
• DTXSID70926905
• SCHEMBL6849318
• 13078-86-9
• Phenethylamine, alpha-methyl-p-nitro-, hydrochloride
• Benzeneethanamine, alpha-methyl-4-nitro-, monohydrochloride
• alpha-Methyl-p-nitrophenethylamine hydrochloride
• 1-(p-Nitrophenyl)-2-propylamine hydrochloride
• 1-(4-Nitrophenyl)propan-2-amine--hydrogen chloride (1/1)

• Inchi： 1S/C9H12N2O2.ClH/c1-7(10)6-8-2-4-9(5-3-8)11(12)13;/h2-5,7H,6,10H2,1H3;1H
• InChI Key： HSTFPFCLQRUECF-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=CC=1)CC(C)N)=O

Computed Properties

• Exact Mass: 216.06669
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16